Cas no 1806929-52-1 (2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine
• CAS No: 1806929-52-1
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4882628
• Update Time: 2025-11-01

2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine

• Inchi： 1S/C8H7BrF3NO/c1-14-5-2-6(10)13-4(3-9)7(5)8(11)12/h2,8H,3H2,1H3
• InChI Key： RYJMTJUJMJLPDU-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(N=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine

Recent Advances in the Application of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine (CAS: 1806929-52-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine (CAS: 1806929-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This heterocyclic compound, featuring a bromomethyl group, difluoromethyl group, and methoxy substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern medicinal chemistry.

One of the key areas of research involving 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers, inflammatory diseases, and neurodegenerative disorders. The bromomethyl group in this compound allows for efficient functionalization, enabling the introduction of diverse pharmacophores. Recent publications have demonstrated its use in the development of selective inhibitors for specific kinase isoforms, with promising results in preclinical models. The difluoromethyl and fluoro substituents further enhance the metabolic stability and bioavailability of the resulting compounds, making them attractive candidates for further optimization.

In addition to its applications in kinase inhibitor development, 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine has been investigated for its potential in antimicrobial drug discovery. The presence of fluorine atoms in the molecule is known to improve binding affinity to target proteins and reduce susceptibility to enzymatic degradation. Recent studies have explored its incorporation into novel antibacterial and antifungal agents, with some derivatives showing potent activity against multidrug-resistant strains. These findings underscore the compound's potential in addressing the growing challenge of antimicrobial resistance.

The synthetic versatility of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine has also been highlighted in recent methodological advancements. Researchers have developed efficient and scalable routes for its preparation, enabling broader access to this valuable intermediate. Furthermore, innovative strategies for its functionalization, such as cross-coupling reactions and nucleophilic substitutions, have been reported, expanding the scope of its applications in medicinal chemistry. These methodological improvements are expected to facilitate the discovery of new bioactive molecules derived from this scaffold.

Looking ahead, the continued exploration of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine and its derivatives holds great promise for the development of novel therapeutics. Ongoing research is focused on optimizing its pharmacological properties, exploring new biological targets, and addressing potential challenges related to toxicity and drug delivery. As the field advances, this compound is likely to remain a key player in the design and synthesis of next-generation drugs, contributing to the advancement of chemical biology and pharmaceutical sciences.